2-Methyl-1-[(1-methyl-2,3-dihydro-1H-indol-5-yl)amino]propan-2-ol

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 2-methyl-1-[(1-methyl-2,3-dihydroindol-5-yl)amino]propan-2-ol
• InChI: InChI=1S/C13H20N2O/c1-13(2,16)9-14-11-4-5-12-10(8-11)6-7-15(12)3/h4-5,8,14,16H,6-7,9H2,1-3H3
• InChI Key: RLADENNCNHWQHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC1=CC2=C(C=C1)N(CC2)C)O

Description

2-Methyl-1-[(1-methyl-2,3-dihydro-1H-indol-5-yl)amino]propan-2-ol (hereafter referred to as the target compound) is a secondary alcohol featuring a 2,3-dihydroindole core substituted with a methyl group at the 1-position and an amino-linked propan-2-ol side chain at the 5-position. Its molecular formula is C₁₃H₂₀N₂O, with a molecular weight of 220.31 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-[(1-methyl-2,3-dihydro-1H-indol-5-yl)amino]propan-2-ol typically involves the following steps:

Formation of the Indole Ring: The indole ring can be synthesized using the Fischer indole synthesis method.

Alkylation: The indole derivative is then alkylated using appropriate alkylating agents to introduce the methyl groups at the desired positions.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-[(1-methyl-2,3-dihydro-1H-indol-5-yl)amino]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to form alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other nucleophiles to form substituted derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Nucleophiles: Halides, amines

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Alcohols, amines

Substitution: Substituted indole derivatives

Scientific Research Applications

2-Methyl-1-[(1-methyl-2,3-dihydro-1H-indol-5-yl)amino]propan-2-ol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases and disorders.

Industry: Used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-[(1-methyl-2,3-dihydro-1H-indol-5-yl)amino]propan-2-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Structural Analogues and Key Differences

The target compound shares structural motifs with several indole- and propanolamine-containing molecules. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Biological Activity	References
Target Compound	1-Methyl-2,3-dihydro-1H-indole	5-Amino-propan-2-ol	220.31	Not explicitly reported; inferred receptor/enzyme modulation	N/A
AVI-3758 (2-Methyl-1-((5-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)propan-2-ol)	Pyrrolopyrimidine	4-Amino-propan-2-ol	~220 (m/z=221 [M+H]+)	Investigated for SARS-CoV-2 macrodomain inhibition
(S)-β-Amino-3-[2-(dimethylamino)ethyl]-1H-indole-5-propanol	Aromatic indole	5-Propanolamine, dimethylaminoethyl	261.36	Adrenoceptor binding (α₁, α₂, β₁)
1-Chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol	Imidazole	Chloro, nitro	233.67	Antimicrobial (component of Ornidazole)
Pindolol Impurity B	Aromatic indole	1-Propanolamine, isopropylamino	385.48	Beta-blocker activity (impurity of Pindolol)

Key Observations:

AVI-3758’s pyrrolopyrimidine core introduces a fused bicyclic system, likely improving π-π stacking in enzyme binding .

Substituent Effects: The amino-propan-2-ol side chain in the target compound enables hydrogen bonding, similar to beta-blockers like Pindolol but lacks the isopropylamino group critical for β-adrenergic antagonism . Chloro and nitro groups in imidazole derivatives () confer electrophilicity, favoring antimicrobial activity but increasing toxicity risks .

Physicochemical Properties

• Hydrophilicity : The hydroxyl group in propan-2-ol enhances water solubility relative to thioether-linked analogs (e.g., 2-Methyl-1-(phenylthio)propan-2-ol in ) .
• Conformational Flexibility : The 2,3-dihydroindole’s partial saturation may increase flexibility, improving membrane permeability compared to rigid aromatic indoles .